molecular formula C8H13ClN2O2 B2795250 Methyl 4-cyanopiperidine-4-carboxylate hydrochloride CAS No. 1205749-65-0

Methyl 4-cyanopiperidine-4-carboxylate hydrochloride

Cat. No. B2795250
CAS RN: 1205749-65-0
M. Wt: 204.65
InChI Key: AANCMLHBNLKLJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 4-cyanopiperidine-4-carboxylate hydrochloride” is a chemical compound with the formula C8H13ClN2O2 . It is a piperidine derivative that has a cyanide group and a carboxylate ester. It is commonly used in organic synthesis as a building block.


Molecular Structure Analysis

The molecular weight of “this compound” is 204.66 . The exact molecular structure is not provided in the search results.


Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 204.66 . The boiling point and other physical properties are not provided

Scientific Research Applications

Synthesis and Reactivity in Organic Chemistry

Methyl 4-cyanopiperidine-4-carboxylate hydrochloride serves as an intermediate in the synthesis of complex organic compounds. It is used in the preparation of various pharmaceuticals through multi-step chemical reactions involving condensation, esterification, oxidation, and hydrolysis. For instance, it has been utilized in the synthesis of thiazole-4-carboxylic acid through a process that includes oxidation and hydrolysis reactions, demonstrating its versatility in facilitating bond formations and functional group transformations (Lv Xin-yu, 2012).

Pharmacological Synthesis Applications

In pharmacology, this compound is instrumental in synthesizing active pharmaceutical ingredients (APIs) such as Donepezil Hydrochloride, highlighting its critical role in developing treatments for diseases like Alzheimer's (H. Bing, 2005). Its use showcases the chemical's importance in creating molecular architectures specific to drug development, emphasizing its significance in medicinal chemistry.

Metabolic Studies and Anticancer Research

Further, it has been involved in studies focusing on metabolic pathways of novel compounds with anticancer activity. For example, research on the metabolism of specific carbodithioc acid ester hydrochloride derivatives in rat bile utilized high-performance liquid chromatography and mass spectrometry, signifying its application in understanding drug metabolism and efficacy (Xiaomei Jiang et al., 2007).

Material Science and Corrosion Inhibition

Moreover, derivatives of this compound have been explored as corrosion inhibitors for metals, indicating its broader application beyond pharmaceuticals into materials science. This use is critical in industries where metal longevity and integrity are vital, showcasing the compound's versatility across different scientific disciplines (K. Alaoui et al., 2018).

properties

IUPAC Name

methyl 4-cyanopiperidine-4-carboxylate;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12N2O2.ClH/c1-12-7(11)8(6-9)2-4-10-5-3-8;/h10H,2-5H2,1H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AANCMLHBNLKLJC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1(CCNCC1)C#N.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H13ClN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

204.65 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1205749-65-0
Record name methyl 4-cyanopiperidine-4-carboxylate hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.